Cas no 821776-89-0 (Benzonitrile, 4-(butylethylamino)-2-chloro-)

• Product Name: Benzonitrile, 4-(butylethylamino)-2-chloro-
• CAS No: 821776-89-0
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 697287
• PubChem ID: 11447732
• Update Time: 2025-04-19

Benzonitrile, 4-(butylethylamino)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(butylethylamino)-2-chloro-
• 4-(butylethylamino)-2-chloroBenzonitrile
• 4-[butyl(ethyl)amino]-2-chlorobenzonitrile
• DTXSID10466198
• SCHEMBL3055801
• 821776-89-0
• FT-0734466
• AKOS012245796

• Inchi： 1S/C13H17ClN2/c1-3-5-8-16(4-2)12-7-6-11(10-15)13(14)9-12/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： KDTLZATUIAZPLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(CC)CCCC

Computed Properties

• Exact Mass: 236.1080262g/mol
• Monoisotopic Mass: 236.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27Ų